Cas no 26094-11-1 (Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester)

Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester structure
26094-11-1 structure
Product Name:Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
CAS No:26094-11-1
MF:C7H11NOS
MW:157.233340501785
CID:271784
PubChem ID:213304
Update Time:2025-04-19

Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
    • (2-methyl-4-oxopentan-2-yl) thiocyanate
    • DTXSID30180728
    • 4-methyl-4-thiocyanatopentan-2-one
    • 26094-11-1
    • 1,1-Dimethyl-3-oxobutylthiocyanate
    • Thiocyanic acid, 1,1-dimethyl-3-oxobutyl ester
    • Rhodanpinacolin
    • omega-Rhodanpinakolin
    • omega-Rhodanpinakolin [German]
    • 2-methyl-2-thiocyano-4-pentanone
    • Inchi: 1S/C7H11NOS/c1-6(9)4-7(2,3)10-5-8/h4H2,1-3H3
    • InChI Key: KZOYOWHFCLDEAN-UHFFFAOYSA-N
    • SMILES: S(C#N)C(C)(C)CC(C)=O

Computed Properties

  • Exact Mass: 157.05623
  • Monoisotopic Mass: 157.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Density: 1.058
  • Boiling Point: 255.9°C at 760 mmHg
  • Flash Point: 108.5°C
  • Refractive Index: 1.482
  • PSA: 40.86
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